Cas no 933728-02-0 (dimethyl2-(morpholin-3-yl)ethylamine)

• Product name: dimethyl2-(morpholin-3-yl)ethylamine
• CAS No: 933728-02-0
• MF: C₈H₁₈N₂O
• MW: 158.241322040558
• CID: 6511657
• PubChem ID: 68441043

dimethyl2-(morpholin-3-yl)ethylamine Chemical and Physical Properties

Names and Identifiers

• dimethyl2-(morpholin-3-yl)ethylamine
• 3-Morpholineethanamine, N,N-dimethyl-

• Inchi： 1S/C8H18N2O/c1-10(2)5-3-8-7-11-6-4-9-8/h8-9H,3-7H2,1-2H3
• InChI Key： NEXWPXQPZFBNRC-UHFFFAOYSA-N
• SMILES： N1CCOCC1CCN(C)C

Experimental Properties

• Density: 0.923±0.06 g/cm3(Predicted)
• Boiling Point: 219.2±15.0 °C(Predicted)
• pka: 9.62±0.28(Predicted)

Additional information on dimethyl2-(morpholin-3-yl)ethylamine

Introduction to Dimethyl 2-(Morpholin-3-yl)ethylamine (CAS No. 933728-02-0)

Dimethyl 2-(Morpholin-3-yl)ethylamine, with the CAS number 933728-02-0, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which combines morpholine and amine functionalities, making it a valuable building block for the synthesis of various bioactive molecules.

The chemical formula of Dimethyl 2-(Morpholin-3-yl)ethylamine is C₉H₁₉N₃O, and its molecular weight is approximately 177.26 g/mol. The compound's structure consists of a morpholine ring attached to an ethylamine chain, with two methyl groups further enhancing its reactivity and functional versatility. This combination of structural features provides a robust platform for the development of novel drugs and therapeutic agents.

In recent years, Dimethyl 2-(Morpholin-3-yl)ethylamine has been extensively studied for its potential applications in the pharmaceutical industry. One of the key areas of interest is its role as an intermediate in the synthesis of central nervous system (CNS) drugs. The morpholine moiety in the compound is known to enhance solubility and bioavailability, which are crucial factors in the design of effective CNS medications.

A notable example of its application is in the development of selective serotonin reuptake inhibitors (SSRIs), which are widely used to treat depression and anxiety disorders. The ability of Dimethyl 2-(Morpholin-3-yl)ethylamine to modulate serotonin levels in the brain makes it a promising candidate for the synthesis of next-generation SSRIs with improved efficacy and reduced side effects.

Beyond CNS applications, Dimethyl 2-(Morpholin-3-yl)ethylamine has also shown potential in the field of oncology. Recent studies have explored its use as a scaffold for the development of targeted cancer therapies. The compound's ability to interact with specific cellular targets, such as kinases and receptors, has led to the synthesis of novel anticancer agents with enhanced selectivity and potency.

In addition to its therapeutic applications, Dimethyl 2-(Morpholin-3-yl)ethylamine has been investigated for its use in diagnostic imaging. The compound's unique chemical properties make it suitable for conjugation with imaging agents, such as fluorophores and radionuclides, enabling non-invasive visualization of biological processes at the molecular level. This has significant implications for early disease detection and personalized medicine.

The synthesis of Dimethyl 2-(Morpholin-3-yl)ethylamine can be achieved through various routes, including nucleophilic substitution reactions and coupling reactions. One common method involves the reaction of 3-morpholinoethanol with dimethylamine under appropriate conditions. The choice of synthetic pathway depends on factors such as yield, purity, and cost-effectiveness, which are critical considerations in industrial-scale production.

The physical properties of Dimethyl 2-(Morpholin-3-yl)ethylamine, including its solubility in organic solvents and water, make it easy to handle and process in laboratory settings. Its stability under various conditions ensures that it can be stored and transported without significant degradation, making it a reliable reagent for both research and commercial applications.

In conclusion, Dimethyl 2-(Morpholin-3-yl)ethylamine (CAS No. 933728-02-0) is a multifaceted compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features and versatile reactivity make it an invaluable tool for the development of novel drugs, diagnostic agents, and other bioactive molecules. As research continues to advance, the potential uses of this compound are likely to expand further, contributing to significant advancements in healthcare and medicine.